Cas no 2227787-27-9 (2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227787-27-9
• MF: C₁₂H₂₂N₄
• MW: 222.329882144928
• CID: 6212589
• PubChem ID: 165848362
• Update Time: 2025-06-10

2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine
• EN300-1633866
• 2227787-27-9

• Inchi： 1S/C12H22N4/c1-4-15-7-6-11(14-15)12-10(13)5-8-16(12)9(2)3/h6-7,9-10,12H,4-5,8,13H2,1-3H3/t10-,12-/m0/s1
• InChI Key： NJJNUAUAFYYUGU-JQWIXIFHSA-N
• SMILES： N1(C(C)C)CC[C@@H]([C@H]1C1C=CN(CC)N=1)N

Computed Properties

• Exact Mass: 222.18444672g/mol
• Monoisotopic Mass: 222.18444672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 47.1Ų

Additional information on 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine

Comprehensive Overview of 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227787-27-9)

The compound 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine, identified by its CAS number 2227787-27-9, is a structurally unique molecule that has garnered significant interest in pharmaceutical and agrochemical research. Its molecular framework combines a pyrrolidine core with an ethyl-substituted pyrazole moiety, offering versatile reactivity and potential applications. Researchers are particularly intrigued by its role as a building block for drug discovery, given its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for heterocyclic compounds like 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine has surged due to their prominence in small-molecule therapeutics. This aligns with trending searches such as "novel pyrazole derivatives in medicine" and "pyrrolidine-based bioactive molecules." The compound’s amine functionality at the 3-position of the pyrrolidine ring further enhances its utility in structure-activity relationship (SAR) studies, a hot topic in computational chemistry forums.

From a synthetic perspective, CAS 2227787-27-9 exemplifies modern scaffold diversification strategies. Its propan-2-yl (isopropyl) group introduces steric effects that can influence chiral selectivity—a key focus area for researchers optimizing enantioselective catalysts. Laboratories frequently query "synthesis of N-alkylated pyrrolidines" or "methods to functionalize pyrazole rings," reflecting the compound’s relevance in methodological advancements.

Beyond pharmaceuticals, this molecule’s agrochemical potential is under exploration. Its dual heterocyclic system (pyrazole + pyrrolidine) mirrors structural motifs found in crop protection agents, addressing popular queries like "next-gen pesticide intermediates." Environmental stability and low toxicity profiles—frequently searched criteria—are also being evaluated, positioning it as a candidate for sustainable chemistry initiatives.

Analytical characterization of 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine typically involves NMR spectroscopy and mass spectrometry, techniques widely discussed in "compound structural elucidation" threads. The CAS 2227787-27-9 registry ensures traceability, a critical factor for compliance with REACH and GLP standards—topics dominating regulatory search trends.

In conclusion, 2-(1-ethyl-1H-pyrazol-3-yl)-1-(propan-2-yl)pyrrolidin-3-amine represents a multifaceted tool for interdisciplinary research. Its alignment with trending themes—drug design, green chemistry, and catalysis—ensures sustained academic and industrial relevance, while its CAS 2227787-27-9 identifier facilitates global collaboration in advancing its applications.